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Introduction

PK11195 is a high-affinity, specific ligand for the 18 kDa translocator protein (TSPO), formerly
known as the peripheral benzodiazepine receptor (PBR).[1][2] TSPO is primarily located on the
outer mitochondrial membrane and its expression is significantly upregulated in activated
microglia and astrocytes, making it a key biomarker for neuroinflammation.[1][2][3]
Consequently, PK11195 is widely utilized in in vivo studies to investigate neuroinflammatory
processes in various disease models.[4][5][6][7] This document provides detailed application
notes and protocols for the preparation and administration of PK11195 for in vivo research.

Physicochemical and Solubility Data

A summary of the key quantitative data for PK11195 is presented in the table below for easy
reference.
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Property Value Reference
Chemical Formula C21H21CIN20 [8]
Molecular Weight 352.86 g/mol [8]
Solubility in DMSO Up to 50 mM [8]
Solubility in Ethanol Up to 50 mM [8]
Purity >98% (typical) [8]
Storage Temperature Room Temperature [8]

Signaling Pathway of PK11195 in
Neuroinflammation

PK11195 exerts its effects by binding to TSPO on the outer mitochondrial membrane of
activated microglia. This interaction can modulate downstream signaling pathways involved in
neuroinflammation, notably by inhibiting the activation of the NLRP3 (NOD-, LRR- and pyrin
domain-containing protein 3) inflammasome.[8][9][10] The binding of PK11195 to TSPO is
thought to reduce the production of mitochondrial reactive oxygen species (ROS), a key trigger
for NLRP3 inflammasome assembly.[8][9] Inhibition of the NLRP3 inflammasome leads to
decreased activation of caspase-1 and subsequent reduction in the maturation and release of
pro-inflammatory cytokines Interleukin-1(3 (IL-13) and Interleukin-18 (IL-18).[1][8][10]

PK11195 Signaling Pathway in Microglia
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Caption: PK11195 binds to TSPO, inhibiting mROS production and subsequent NLRP3
inflammasome activation.

Experimental Workflow for In Vivo Studies

The general workflow for preparing and administering PK11195 for in vivo studies involves
preparing a stock solution, formulating the dosing solution, and then administering it to the
animal model via the chosen route.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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